Cas no 648415-42-3 (1H-Benzimidazole, 2,2'-methylenebis[5-(2-pyrimidinyl)-)

• Product Name: 1H-Benzimidazole, 2,2'-methylenebis[5-(2-pyrimidinyl)-
• CAS No: 648415-42-3
• MF: C₂₃H₁₆N₈
• MW: 404.426742553711
• CID: 415332
• PubChem ID: 11235091
• Update Time: 2025-04-19

1H-Benzimidazole, 2,2'-methylenebis[5-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 6-pyrimidin-2-yl-2-[(6-pyrimidin-2-yl-1H-benzimidazol-2-yl)methyl]-1H-benzimidazole
• SCHEMBL548491
• 648415-42-3
• 1H-Benzimidazole, 2,2'-methylenebis[5-(2-pyrimidinyl)-
• DTXSID10459666

• Inchi： 1S/C23H16N8/c1-7-24-22(25-8-1)14-3-5-16-18(11-14)30-20(28-16)13-21-29-17-6-4-15(12-19(17)31-21)23-26-9-2-10-27-23/h1-12H,13H2,(H,28,30)(H,29,31)
• InChI Key： OXUPRGCTDCLJNT-UHFFFAOYSA-N
• SMILES： N1C2C=C(C3N=CC=CN=3)C=CC=2N=C1CC1=NC2C=CC(C3N=CC=CN=3)=CC=2N1

Computed Properties

• Exact Mass: 404.14979254g/mol
• Monoisotopic Mass: 404.14979254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų